Cas no 951899-91-5 (N-4-(trifluoromethyl)phenyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide)
N-4-(trifluoromethyl)phenyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide
- Benzenesulfonamide, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]-
- AKOS002363776
- 951899-91-5
- N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
- 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(4-(trifluoromethyl)phenyl)benzenesulfonamide
- F5293-0445
- N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
- N-4-(trifluoromethyl)phenyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
-
- Inchi: 1S/C16H13F3N2O5S2/c17-16(18,19)11-1-3-12(4-2-11)20-28(25,26)14-7-5-13(6-8-14)21-15(22)9-10-27(21,23)24/h1-8,20H,9-10H2
- InChI Key: CLEMFYZXSFCTMS-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=C(C(F)(F)F)C=C2)(=O)=O)=CC=C(N2C(=O)CCS2(=O)=O)C=C1
Computed Properties
- Exact Mass: 434.02179835g/mol
- Monoisotopic Mass: 434.02179835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Density: 1.610±0.06 g/cm3(Predicted)
- Boiling Point: 575.2±60.0 °C(Predicted)
- pka: 6.92±0.10(Predicted)
N-4-(trifluoromethyl)phenyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5293-0445-2μmol |
N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951899-91-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0445-5μmol |
N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951899-91-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0445-10μmol |
N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951899-91-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0445-20μmol |
N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951899-91-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0445-1mg |
N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951899-91-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0445-2mg |
N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951899-91-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0445-3mg |
N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951899-91-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0445-4mg |
N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951899-91-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0445-5mg |
N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951899-91-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0445-10mg |
N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951899-91-5 | 10mg |
$79.0 | 2023-09-10 |
N-4-(trifluoromethyl)phenyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on N-4-(trifluoromethyl)phenyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
Introduction to N-4-(trifluoromethyl)phenyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS No. 951899-91-5)
N-4-(trifluoromethyl)phenyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 951899-91-5, represents a novel molecular architecture that combines a trifluoromethylphenyl moiety with a thiazolidinone scaffold, linked through a sulfonamide bridge. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.
The presence of the trifluoromethyl group in the phenyl ring is a key feature that enhances the lipophilicity and metabolic stability of the compound. This substitution pattern is widely recognized for its ability to improve binding affinity and pharmacokinetic properties in drug candidates. Additionally, the thiazolidinone ring, characterized by its 1,1,3-trioxo structure, introduces unique electronic and steric properties that can influence the compound's interactions with biological targets.
In recent years, there has been growing interest in thiazolidinone derivatives due to their diverse biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide functional group further expands the potential applications of N-4-(trifluoromethyl)phenyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide by enhancing its solubility and bioavailability. This combination of structural elements makes it an attractive scaffold for developing new therapeutic agents.
Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities and have been successfully incorporated into numerous drugs used to treat various diseases. The incorporation of a thiazolidinone moiety into a sulfonamide framework provides a unique opportunity to explore new pharmacological pathways. This compound may serve as a lead structure for further optimization towards specific therapeutic targets.
The trifluoromethylphenyl group not only contributes to the lipophilicity of the molecule but also plays a crucial role in modulating its electronic properties. This can be particularly advantageous in designing molecules that interact with enzymes or receptors with high specificity. The electronic effects induced by the trifluoromethyl group can enhance binding interactions by influencing the electron density distribution around critical binding sites.
The thiazolidinone ring is another key structural component that deserves attention. This heterocyclic system is known for its ability to adopt multiple conformations, which can be advantageous for fitting into complex biological binding pockets. The presence of oxygen atoms in the ring also introduces polar interactions that can strengthen binding affinities. These features make N-4-(trifluoromethyl)phenyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide a versatile scaffold for drug development.
In conclusion, N-4-(trifluoromethyl)phenyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS No. 951899-91-5) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a trifluoromethylphenyl group and a thiazolidinone scaffold linked by a sulfonamide bridge positions it as a promising candidate for further development in drug discovery. The compound's structural features are well-suited for interaction with biological targets, making it an attractive structure for medicinal chemists to explore.
951899-91-5 (N-4-(trifluoromethyl)phenyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)